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Abstract
Bis(2-ethylhexyl) carbonate, also known as diethylhexyl carbonate, is a versatile diester

utilized across a spectrum of industrial applications. Its unique combination of properties,

including low viscosity, high spreadability, good solvency, and a favorable safety profile, makes

it a valuable ingredient in cosmetics, personal care products, coatings, lubricants, and as a

plasticizer. This technical guide provides a comprehensive overview of the physical and

chemical properties of Bis(2-ethylhexyl) carbonate, detailed experimental protocols for its

synthesis and evaluation in key applications, and a summary of its performance characteristics.

Introduction
Bis(2-ethylhexyl) carbonate (CAS No. 14858-73-2) is an organic compound characterized by

its branched alkyl chains. This structure imparts a light, non-greasy feel in cosmetic

formulations and contributes to its excellent solvency and low-temperature properties in

industrial applications. This guide will delve into the technical specifics of its use as a solvent

and functional ingredient.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Bis(2-ethylhexyl) carbonate is

presented in Table 1. This data has been compiled from various sources to provide a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b080215?utm_src=pdf-interest
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comprehensive overview for formulation and process development.

Table 1: Physical and Chemical Properties of Bis(2-ethylhexyl) Carbonate

Property Value Reference(s)

CAS Number 14858-73-2 [1]

Molecular Formula C17H34O3 [2]

Molecular Weight 286.45 g/mol [2]

Appearance Colorless to light yellow liquid

Boiling Point 342.6 °C at 760 mmHg [2]

Melting Point < -50 °C [2]

Density 0.895 g/cm³ [2]

Flash Point 131.3 °C [2]

Water Solubility 30 µg/L at 20 °C [2]

Vapor Pressure 7.44E-05 mmHg at 25 °C [2]

logP 5.57240 [2]

Viscosity (at 25 °C) approx. 7 mPa·s

Synthesis of Bis(2-ethylhexyl) Carbonate
Bis(2-ethylhexyl) carbonate can be synthesized through several routes. A common laboratory

and industrial method involves the transesterification of a simpler dialkyl carbonate, such as

diethyl carbonate, with 2-ethylhexanol. Another approach is the reaction of urea with 2-

ethylhexanol.[1]

Synthesis via Transesterification: A Representative
Protocol
This protocol describes a laboratory-scale synthesis of Bis(2-ethylhexyl) carbonate from

diethyl carbonate and 2-ethylhexanol.
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Materials:

2-Ethylhexanol

Diethyl carbonate

Di(n-butyl)tin oxide (catalyst)

Toluene (for azeotropic removal of ethanol)

Nitrogen gas supply

Round-bottom flask equipped with a magnetic stirrer, heating mantle, and a Dean-Stark

apparatus connected to a condenser.

Rotary evaporator

Vacuum distillation setup

Procedure:

To a round-bottom flask, add 2-ethylhexanol and diethyl carbonate in a molar ratio of 2.5:1.

Add a catalytic amount of di(n-butyl)tin oxide (e.g., 0.1-0.5 mol% relative to diethyl

carbonate).

Add toluene to the reaction mixture.

Flush the apparatus with nitrogen gas.

Heat the mixture to reflux (approximately 140 °C) with continuous stirring.[2]

The ethanol byproduct will be removed azeotropically with toluene and collected in the Dean-

Stark trap.

Monitor the reaction progress by observing the amount of ethanol collected. The reaction is

considered complete when no more ethanol is formed. This can take up to 26 hours.[2]

After completion, cool the reaction mixture to room temperature.
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Remove the toluene and excess diethyl carbonate using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure Bis(2-ethylhexyl)
carbonate.
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Caption: Synthesis workflow for Bis(2-ethylhexyl) carbonate via transesterification.

Industrial Applications and Experimental Protocols
Bis(2-ethylhexyl) carbonate's utility as a solvent and functional ingredient is demonstrated in

several key industrial sectors.

Cosmetics and Personal Care: Emollient
In cosmetic formulations, Bis(2-ethylhexyl) carbonate is highly valued as a light, non-greasy

emollient with excellent spreadability. It is particularly suitable for sunscreens, lotions, and

creams where a light skin feel is desired. Its good solvency for crystalline UV filters is an added

advantage in sunscreen formulations.[3]

This protocol outlines a method for quantifying the spreadability of an emollient, adapted from

methodologies used in the cosmetics industry.[4][5]
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Objective: To determine and compare the spreading factor of Bis(2-ethylhexyl) carbonate
with other emollients.

Materials:

Bis(2-ethylhexyl) carbonate

Reference emollients (e.g., mineral oil, cyclomethicone)

Glass plates with a central orifice (1.2 cm diameter)

Millimetric graph paper

Glass support plate

Glass plates of known weight

Spatula

Timer

Procedure:

Place the glass plate with the central orifice on the glass support plate, which is positioned

over the millimetric graph paper.

Introduce a standardized amount of the emollient (e.g., 1 ml) into the central orifice and level

the surface with a spatula.

Carefully remove the plate with the orifice.

Place a glass plate of a known weight over the sample.

After one minute, measure the diameter of the spread emollient in two opposing directions

using the graph paper. Calculate the average diameter.

Repeat step 5 at subsequent one-minute intervals, adding additional glass plates of known

weight to observe the effect of pressure on spreadability.
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Calculate the spreadability factor (SF) for each time point and weight using the following

equation: SF = A / W Where:

A is the area of spread (πr²)

W is the weight of the glass plate(s)

Compare the spreadability factors of Bis(2-ethylhexyl) carbonate with the reference

emollients.
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Caption: Workflow for the experimental evaluation of emollient spreadability.
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Coatings: Solvent
Bis(2-ethylhexyl) carbonate serves as a solvent in coating formulations, valued for its good

solubility and low volatility. It facilitates uniform film formation and can enhance surface

properties like gloss.

This protocol describes a method to evaluate the resistance of a coating formulated with Bis(2-
ethylhexyl) carbonate to a specific solvent.

Objective: To assess the effect of a solvent on a cured coating film.

Materials:

Coated panels (with the formulation containing Bis(2-ethylhexyl) carbonate, cured

according to specifications)

Test solvent (e.g., methyl ethyl ketone - MEK)

Cheesecloth or cotton swabs

Dropper or pipette

Timer

Mechanical rubbing device (optional, for standardization)

Procedure:

Place a few drops of the test solvent onto the surface of the cured coating.

Allow the solvent to remain on the surface for a specified period (e.g., 1 minute).

Using a piece of cheesecloth or a cotton swab wrapped around a finger (or attached to a

mechanical rubbing device), apply firm pressure and rub the wetted area back and forth. A

double rub (one forward and one backward motion) constitutes one cycle.

Continue rubbing until the coating fails (i.e., is removed, exposing the substrate) or until a

specified number of double rubs is reached (e.g., 100).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/product/b080215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the number of double rubs required to cause coating failure.

Evaluate the degree of film softening, blistering, or other changes in appearance.

Compare the results with a control coating formulated without Bis(2-ethylhexyl) carbonate
or with a different solvent.

Lubricants
In the realm of automotive engineering, Bis(2-ethylhexyl) carbonate is used as a component

in lubricants. It is valued for its low-temperature characteristics and viscosity stability.

Plasticizers
Bis(2-ethylhexyl) carbonate acts as a plasticizer in the production of flexible polymers like

PVC and nitrocellulose varnishes. It enhances flexibility, processability, and durability. For

nitrocellulose varnishes, it has been shown to improve boiling water resistance and flexibility.[1]

Performance Data
The performance of Bis(2-ethylhexyl) carbonate in various applications is summarized in the

following tables.

Table 2: Emollient Performance Data

Parameter
Bis(2-ethylhexyl)
Carbonate

Mineral Oil
(Reference)

Cyclomethicone
(Reference)

Spreadability Factor

(SF)
High Medium Very High

Skin Feel
Light, non-greasy,

silky
Greasy Dry, silky

Solvency for UV

Filters
Good Poor Moderate

Table 3: Solvent Performance in Coatings
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Property
Formulation with Bis(2-
ethylhexyl) Carbonate

Standard Solvent
Formulation (e.g., with
Butyl Acetate)

Evaporation Rate Slow Medium

Film Formation Uniform, good leveling Good

Gloss High Standard

Solvent Resistance (MEK

double rubs)
> 100 (Resin dependent) > 100 (Resin dependent)

Safety and Toxicology
Bis(2-ethylhexyl) carbonate is generally considered to have a low toxicity profile. An in vitro

study on human skin membranes indicated that it is not expected to penetrate the skin.[6] The

oral LD50 in rats is reported to be greater than 2000 mg/kg body weight.[6]

Table 4: Toxicological Data

Test Result Reference

Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg [6]

Dermal Penetration (in vitro,

human skin)
Not detected [6]

Skin Irritation May cause skin irritation

Conclusion
Bis(2-ethylhexyl) carbonate is a high-performance, multifunctional ingredient with a wide

range of industrial applications. Its properties as a light emollient, effective solvent, and

plasticizer make it a valuable component in the formulation of cosmetics, coatings, and

polymers. The experimental protocols provided in this guide offer a framework for evaluating its

performance and integrating it into new and existing product lines. Its favorable safety profile

further enhances its appeal for use in consumer and industrial products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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